Cas no 54013-51-3 (4H-1-Benzopyran-4-one, 3-acetyl-2,3-dihydro-6,7-dimethoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 3-acetyl-2,3-dihydro-6,7-dimethoxy-
• CAS No: 54013-51-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 355818
• PubChem ID: 20315501
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 3-acetyl-2,3-dihydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-acetyl-2,3-dihydro-6,7-dimethoxy-
• 3-acetyl-6,7-dimethoxy-2,3-dihydrochromen-4-one
• 3-acetyl-6,7-dimethoxychroman-4-one
• SCHEMBL11638681
• 3-Acetyl-6,7-dimethoxy-2,3-dihydro-4H-1-benzopyran-4-one
• DTXSID80605052
• 54013-51-3

• Inchi： 1S/C13H14O5/c1-7(14)9-6-18-10-5-12(17-3)11(16-2)4-8(10)13(9)15/h4-5,9H,6H2,1-3H3
• InChI Key： RIURHXILRSKEQU-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(C(C(C)=O)C1)=O)OC)OC

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones